Cas no 157968-72-4 (tert-butyl (2R,5S)-2,5-bis(hydroxymethyl)pyrrolidine-1-carboxylate, cis)

• Product Name: tert-butyl (2R,5S)-2,5-bis(hydroxymethyl)pyrrolidine-1-carboxylate, cis
• CAS No: 157968-72-4
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 2949451
• PubChem ID: 44240017
• Update Time: 2023-11-24

tert-butyl (2R,5S)-2,5-bis(hydroxymethyl)pyrrolidine-1-carboxylate, cis Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(tert-Butoxycarbonyl)pyrrolidine-2beta,5beta-dimethanol
• tert-butyl (2S,5R)-2,5-bis(hydroxymethyl)pyrrolidine-1-carboxylate
• tert-butyl (2R,5S)-2,5-bis(hydroxymethyl)pyrrolidine-1-carboxylate, cis

• Inchi： 1S/C11H21NO4/c1-11(2,3)16-10(15)12-8(6-13)4-5-9(12)7-14/h8-9,13-14H,4-7H2,1-3H3/t8-,9+
• InChI Key： VBQFMICMBHKUSL-DTORHVGOSA-N
• SMILES： O(C(C)(C)C)C(N1[C@H](CO)CC[C@@H]1CO)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• XLogP3: 0.4
• Topological Polar Surface Area: 70

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids